Cas no 2228758-79-8 (3-bromo-4-methylthiophene-2-sulfonyl fluoride)

• Product Name: 3-bromo-4-methylthiophene-2-sulfonyl fluoride
• CAS No: 2228758-79-8
• MF: C₅H₄BrFO₂S₂
• MW: 259.116461753845
• CID: 6170394
• PubChem ID: 165841936
• Update Time: 2025-11-01

3-bromo-4-methylthiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylthiophene-2-sulfonyl fluoride
• EN300-2002242
• 2228758-79-8

• Inchi： 1S/C5H4BrFO2S2/c1-3-2-10-5(4(3)6)11(7,8)9/h2H,1H3
• InChI Key： HWZZNNDBLPBCGH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 257.88201g/mol
• Monoisotopic Mass: 257.88201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų

Additional information on 3-bromo-4-methylthiophene-2-sulfonyl fluoride

Introduction to 3-bromo-4-methylthiophene-2-sulfonyl fluoride (CAS No: 2228758-79-8)

3-bromo-4-methylthiophene-2-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2228758-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromine atom at the 3-position and a methyl group at the 4-position of the thiophene ring, combined with the sulfonyl fluoride functionality at the 2-position, make it a versatile intermediate in synthetic chemistry.

The sulfonyl fluoride group is a key functional moiety that enhances the reactivity of the molecule, making it valuable for further chemical transformations. This property is particularly useful in medicinal chemistry, where sulfonyl fluorides are often employed as leaving groups in nucleophilic substitution reactions or as probes for enzyme mechanisms. The bromo substituent at the 3-position of the thiophene ring further contributes to the compound's utility, as bromine can participate in various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

3-bromo-4-methylthiophene-2-sulfonyl fluoride has been extensively studied for its role in synthesizing biologically active compounds. Recent research has highlighted its application in developing novel therapeutic agents targeting various diseases. For instance, thiophene derivatives have shown promise in anticancer, antiviral, and anti-inflammatory applications. The specific substitution pattern of this compound allows for fine-tuning of its pharmacological properties, enabling researchers to design molecules with enhanced potency and selectivity.

In the realm of drug discovery, 3-bromo-4-methylthiophene-2-sulfonyl fluoride serves as a crucial building block for constructing more complex scaffolds. The sulfonyl fluoride group can be selectively removed under mild conditions to introduce other functional groups, facilitating the synthesis of analogues for structure-activity relationship (SAR) studies. Such studies are essential for optimizing drug candidates and improving their pharmacokinetic profiles. The ability to modify this compound at multiple positions makes it an indispensable tool for medicinal chemists.

Recent advancements in synthetic methodologies have further expanded the utility of 3-bromo-4-methylthiophene-2-sulfonyl fluoride. For example, transition-metal-catalyzed reactions have enabled efficient functionalization of thiophene rings, allowing for the introduction of diverse substituents with high precision. These techniques have been leveraged to develop novel derivatives with improved biological activity. Moreover, computational studies have played a significant role in understanding the reactivity and mechanism of transformations involving this compound, providing insights that guide experimental design.

The pharmaceutical industry has also recognized the potential of 3-bromo-4-methylthiophene-2-sulfonyl fluoride in developing next-generation therapeutics. Researchers are exploring its use in synthesizing small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, thiophene-based compounds have been investigated for their ability to modulate kinases and other enzymes relevant to cancer and inflammatory diseases. The structural versatility of this molecule allows for the creation of ligands with high affinity and selectivity, which are critical for effective drug intervention.

Another area where 3-bromo-4-methylthiophene-2-sulfonyl fluoride has made significant contributions is in materials science. Thiophene derivatives are widely used in organic electronics due to their excellent electron transport properties. The introduction of halogenated and sulfonylated groups can further enhance these properties, making them suitable for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to tailor the electronic characteristics of thiophene-based materials through functionalization has opened new avenues for innovation in this field.

The synthesis of 3-bromo-4-methylthiophene-2-sulfonyl fluoride itself is a testament to the progress in synthetic organic chemistry. Modern methodologies allow for its preparation with high yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been optimized to facilitate its synthesis, making it more accessible than ever before.

In conclusion,3-bromo-4-methylthiophene-2-sulfonyl fluoride (CAS No: 2228758-79-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an even greater role in driving innovation across multiple scientific disciplines.